Cas no 16110-80-8 (rac-(2R,8R)-2,8-dibromocyclooctan-1-one, trans)

• Product Name: rac-(2R,8R)-2,8-dibromocyclooctan-1-one, trans
• CAS No: 16110-80-8
• MF: C₈H₁₂Br₂O
• MW: 283.98828125
• CID: 2780333
• PubChem ID: 12413235
• Update Time: 2025-10-11

rac-(2R,8R)-2,8-dibromocyclooctan-1-one, trans Chemical and Physical Properties

Names and Identifiers

• (2S,8S)-2,8-Dibromocyclooctan-1-one
• Cyclooctanone, 2,8-dibromo-, trans- (8CI,9CI)
• rac-(2R,8R)-2,8-dibromocyclooctan-1-one, trans

• Inchi： 1S/C8H12Br2O/c9-6-4-2-1-3-5-7(10)8(6)11/h6-7H,1-5H2/t6-,7-/m0/s1
• InChI Key： LRXMGJWCLZETQE-BQBZGAKWSA-N
• SMILES： Br[C@@H]1C([C@H](CCCCC1)Br)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 133
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1

Additional information on rac-(2R,8R)-2,8-dibromocyclooctan-1-one, trans

Introduction to Rac-(2R,8R)-2,8-dibromocyclooctan-1-one (CAS No. 16110-80-8)

Rac-(2R,8R)-2,8-dibromocyclooctan-1-one, a key intermediate in the synthesis of complex organic molecules, has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the chemical identifier CAS No. 16110-80-8, is a brominated derivative of cyclooctanone and serves as a versatile building block for the development of novel therapeutic agents.

The molecular structure of rac-(2R,8R)-2,8-dibromocyclooctan-1-one consists of a cyclooctane ring substituted with two bromine atoms at the 2- and 8-positions, along with a carbonyl group at the 1-position. This arrangement imparts distinct reactivity and stereochemical features that make it particularly valuable in synthetic organic chemistry. The presence of two stereogenic centers at the 2- and 8-positions results in the racemic mixture (rac), which is often used as a starting material for further chiral derivatization.

In recent years, the demand for highly functionalized cycloalkanes has increased significantly due to their applications in drug discovery and material science. Rac-(2R,8R)-2,8-dibromocyclooctan-1-one has been employed in various synthetic pathways to construct more complex molecules. For instance, its bromine substituents can undergo cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of aryl or amino groups into the molecule. These reactions are pivotal in generating pharmacophores for potential drug candidates.

Moreover, the stereochemistry of rac-(2R,8R)-2,8-dibromocyclooctan-1-one plays a crucial role in determining the biological activity of derived compounds. The specific arrangement of substituents around the cycloalkane ring can influence interactions with biological targets, making it essential to carefully consider stereochemical outcomes during synthesis. Advances in asymmetric synthesis have allowed for the preparation of enantiomerically pure forms of this compound, which are increasingly being explored for their unique pharmacological properties.

Recent research has highlighted the utility of rac-(2R,8R)-2,8-dibromocyclooctan-1-one in the development of antimicrobial agents. The brominated cycloalkane scaffold has been shown to exhibit potent activity against various bacterial and fungal strains. Studies have demonstrated that modifications to this core structure can enhance binding affinity and reduce resistance mechanisms. For example, incorporating additional functional groups such as hydroxyl or amine moieties can lead to compounds with improved efficacy and selectivity.

The compound's reactivity also makes it a valuable tool in medicinal chemistry for generating libraries of diverse compounds for high-throughput screening. By leveraging its ability to undergo multiple transformations, researchers can rapidly explore structural variations and identify promising candidates for further development. This approach has accelerated the discovery process in drug discovery pipelines.

Additionally, rac-(2R,8R)-2,8-dibromocyclooctan-1-one has found applications beyond pharmaceuticals. Its unique chemical properties make it suitable for use in material science, particularly in the design of chiral catalysts and ligands. These materials are essential for asymmetric transformations that are critical in producing enantiomerically pure compounds on an industrial scale.

The synthesis of rac-(2R,8R)-2,8-dibromocyclooctan-1-one typically involves multi-step organic transformations starting from commercially available precursors such as cyclooctanone. Key steps include bromination followed by stereocontrol strategies to achieve the desired (2R,8R) configuration. Recent advances in synthetic methodologies have improved yields and purity levels significantly.

In conclusion, rac-(2R,8R)-2,8-dibromocyclooctan-1-one (CAS No. 16110-80-8) is a highly versatile intermediate with broad applications in pharmaceuticals and materials science. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists working on complex molecular architectures. As research continues to uncover new uses for this compound, its importance is expected to grow further.